2-(2,3-Dimethoxyphenyl)quinazoline-4(3H)-one
Cat. No. B8322429
M. Wt: 282.29 g/mol
InChI Key: ZJESQUBQQBRCGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06479499B1
Procedure details
According to the preparation of 42, 2,3-dimethoxybenzaldehyde (36) (1.2 g, 7.3 mmol) was used to afford 45 (1.8 g, 86.0%) as pale yellow needles.
Name
Yield
86%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[C:9]1[NH:18][C:17](=[O:19])[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[N:10]=1.[CH3:20][O:21]C1C(OC)=CC=CC=1C=O>>[CH3:1][O:2][C:3]1[C:8]([O:21][CH3:20])=[CH:7][CH:6]=[CH:5][C:4]=1[C:9]1[NH:18][C:17](=[O:19])[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[N:10]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(C=CC=C1)C1=NC2=CC=CC=C2C(N1)=O
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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COC1=C(C=O)C=CC=C1OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1OC)C1=NC2=CC=CC=C2C(N1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: PERCENTYIELD | 86% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
